Cas no 918441-60-8 (tert-butyl 8-azaspirobicyclo3.2.1octane-3,2'-oxirane-8-carboxylate)

Tert-butyl 8-azaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-8-carboxylate is a specialized spirocyclic epoxide derivative with a rigid bicyclic framework. Its unique structure, featuring an oxirane ring fused to an azaspiro system, makes it a valuable intermediate in organic synthesis, particularly for the construction of complex heterocycles and bioactive molecules. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. This compound is particularly useful in medicinal chemistry for the development of constrained scaffolds, enabling precise stereochemical control. Its high reactivity as an electrophile allows for efficient ring-opening reactions, offering versatility in the synthesis of amines, amino alcohols, and other functionalized derivatives.

tert-butyl 8-azaspirobicyclo3.2.1octane-3,2'-oxirane-8-carboxylate structure

918441-60-8 structure

Product Name:tert-butyl 8-azaspirobicyclo3.2.1octane-3,2'-oxirane-8-carboxylate

CAS No:918441-60-8

MF:C₁₃H₂₁NO₃

MW:239.310744047165

MDL:MFCD24532873

CID:775711

PubChem ID:57927274

Update Time:2025-06-08

tert-butyl 8-azaspirobicyclo3.2.1octane-3,2'-oxirane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

- Spiro[8-azabicyclo[3.2.1]octane-3,2'-oxirane]-8-carboxylic acid,1,1-dimethylethyl ester
- TERT-BUTYL 8-AZASPIRO[BICYCLO[3.2.1]OCTANE-3,2′-OXIRANE]-8-CARBOXYLATE
- tert-butyl 8-azaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-8-carboxylate
- tert-butyl 8-azaspirobicyclo3.2.1octane-3,2'-oxirane-8-carboxylate
- MDL： MFCD24532873
- Inchi： 1S/C13H21NO3/c1-12(2,3)17-11(15)14-9-4-5-10(14)7-13(6-9)8-16-13/h9-10H,4-8H2,1-3H3
- InChI Key： CPDRWKNXZSZLBV-UHFFFAOYSA-N
- SMILES： O1CC21CC1CCC(C2)N1C(=O)OC(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 333
Topological Polar Surface Area: 42.1

tert-butyl 8-azaspirobicyclo3.2.1octane-3,2'-oxirane-8-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T310891-100mg	tert-butyl 8-azaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-8-carboxylate	918441-60-8		100mg	$ 135.00	2022-06-02
TRC	T310891-500mg	tert-butyl 8-azaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-8-carboxylate	918441-60-8		500mg	$ 550.00	2022-06-02
TRC	T310891-1g	tert-butyl 8-azaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-8-carboxylate	918441-60-8		1g	$ 840.00	2022-06-02
Enamine	EN300-253676-1g	tert-butyl 8-azaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-8-carboxylate	918441-60-8		1g	$743.0	2023-09-14
Enamine	EN300-253676-5g	tert-butyl 8-azaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-8-carboxylate	918441-60-8		5g	$2152.0	2023-09-14
Enamine	EN300-253676-10g	tert-butyl 8-azaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-8-carboxylate	918441-60-8		10g	$3191.0	2023-09-14
Chemenu	CM472966-100mg	tert-butyl 8-azaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-8-carboxylate	918441-60-8	95%+	100mg	$1958	2024-07-20
Chemenu	CM472966-250mg	tert-butyl 8-azaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-8-carboxylate	918441-60-8	95%+	250mg	$2048	2024-07-20
Chemenu	CM472966-1g	tert-butyl 8-azaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-8-carboxylate	918441-60-8	95%+	1g	$2228	2024-07-20
Chemenu	CM472966-5g	tert-butyl 8-azaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-8-carboxylate	918441-60-8	95%+	5g	$***	2023-05-29

tert-butyl 8-azaspirobicyclo3.2.1octane-3,2'-oxirane-8-carboxylate Related Literature

1. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

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